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Compound of Interest

Compound Name: Imbricatoloic acid

Cat. No.: B15591410 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for imbricatoloic acid is not readily available in

public databases. The following information is a general guideline for the disposal of a weak

organic acid with low anticipated toxicity, based on available chemical data. Researchers must

consult with their institution's Environmental Health and Safety (EHS) office for specific

disposal protocols and to ensure compliance with local, state, and federal regulations.

Imbricatoloic acid is a naturally occurring diterpenoid carboxylic acid. While specific hazard

data is not available, its predicted pKa of 4.68 suggests it is a weak acid. The proper disposal

of this and any laboratory chemical is crucial to prevent environmental contamination and

ensure personnel safety.

Chemical and Physical Properties of Imbricatoloic
Acid

Property Value

Molecular Formula C₂₀H₃₄O₃

Molecular Weight 322.48 g/mol

Predicted pKa 4.68 ± 0.60

Appearance Solid powder (typical for similar compounds)

Solubility Likely soluble in organic solvents
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Personal Protective Equipment (PPE)
When handling imbricatoloic acid, especially in powder form, appropriate personal protective

equipment should be worn to minimize exposure.

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[1]

[2][3]

Hand Protection: Standard laboratory gloves, such as nitrile gloves, should be worn.[1][3][4]

Body Protection: A laboratory coat is mandatory to protect against incidental contact.[1][5]

Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory

protection may not be necessary. However, if there is a risk of generating dust, a NIOSH-

approved respirator should be used.[3]

Step-by-Step Disposal Protocol for Small
Laboratory Quantities
This protocol is intended for small quantities (typically less than 100 grams) of imbricatoloic
acid.

1. Consultation and Assessment:

Always consult your laboratory's Chemical Hygiene Plan and/or your institution's EHS office

before disposing of any chemical waste.

Assess the waste. Is it the pure compound, a solution, or mixed with other chemicals? If

mixed, the disposal route will be determined by the most hazardous component in the

mixture.

2. For Solid Waste (Pure Imbricatoloic Acid):

Collection: Carefully sweep up the solid powder, avoiding dust generation.[5] Place it in a

clearly labeled, sealed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15591410?utm_src=pdf-body
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.benchchem.com/pdf/Navigating_Laboratory_Safety_A_Guide_to_Handling_and_Disposal_of_Chemical_Compounds.pdf
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://www.benchchem.com/product/b15591410?utm_src=pdf-body
https://www.benchchem.com/product/b15591410?utm_src=pdf-body
https://www.benchchem.com/product/b15591410?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_Laboratory_Safety_A_Guide_to_Handling_and_Disposal_of_Chemical_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The waste container must be labeled with the words "Hazardous Waste" (or as

required by your institution), the full chemical name ("Imbricatoloic Acid"), and the

approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area until it is

collected by the EHS office.[6] Store acids separately from bases, oxidizers, and flammable

solvents.[7]

Do Not: Do not dispose of solid chemical waste in the regular trash unless explicitly

permitted by your EHS office for non-hazardous materials.[8]

3. For Aqueous Solutions of Imbricatoloic Acid:

Neutralization (if permitted): For dilute aqueous solutions of weak acids, neutralization may

be an option. This should only be performed if approved by your institution's EHS office.[9]

Work in a well-ventilated fume hood.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution while

stirring.[9]

Monitor the pH. The target is a neutral pH between 6.0 and 8.0.

Be aware that neutralization reactions can generate heat and gas; proceed slowly.[9]

Sewer Disposal (Post-Neutralization): If neutralization is performed and permitted, the

resulting neutral salt solution may be suitable for drain disposal with copious amounts of

water.[7][9] However, many institutions prohibit the drain disposal of any laboratory

chemicals. Always verify this with your EHS office.

Collection: If neutralization and drain disposal are not options, collect the aqueous waste in a

labeled hazardous waste container and manage it through your institution's hazardous waste

program.

4. For Solutions in Organic Solvents:
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Collection: Collect the waste in a designated, labeled container for non-halogenated or

halogenated solvent waste, as appropriate.

Do Not: Never dispose of organic solvents down the drain.

Storage: Store the solvent waste container in a flammable storage cabinet within a satellite

accumulation area.[10]

Experimental Workflow: Chemical Waste Disposal
Decision Process
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Caption: Decision workflow for chemical disposal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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